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Compound of Interest

Compound Name: MC 1046

Cat. No.: B8069280

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper disposal of UN 1046, identified as compressed helium, is crucial for
maintaining a safe work environment.[1][2] Adherence to established safety protocols and
regulatory guidelines is paramount. This document provides essential safety and logistical
information for the operational handling and disposal of compressed helium cylinders.

Disposal Procedures and Safety Precautions

The primary method for the disposal of unused or residual compressed helium is to return the
cylinder to the supplier.[1][3] It is critical not to attempt to dispose of remaining quantities of the
gas yourself.[1][3] In emergency situations requiring immediate disposal, the gas should be
slowly and safely discharged to the atmosphere in a well-ventilated area, preferably outdoors.

[1]

Key Handling and Storage Guidelines:

Cylinders should always be transported in a secure, upright position in a well-ventilated
vehicle; never in a passenger compartment.[1]

o Store cylinders upright in a secure, well-ventilated, and weather-protected area.[1][4]

o Storage areas should not exceed 52°C (125°F) and should be free of combustible materials
and away from heavily trafficked areas and emergency exits.[1][3]

e Always use a suitable hand truck for moving cylinders; do not drag, roll, or slide them.[1]
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e Protect cylinders from physical damage and ensure valve protection caps are in place when
not in use.[1]

o A"firstin, first out” inventory system is recommended to prevent long-term storage of full
cylinders.[3]

Quantitative Data Summary

Parameter Value Reference
UN Number 1046 [11[21[3][4]
DOT Hazard Class 2.2 (Non-flammable Gas) [11[3114]
Molecular Weight 4.00 [1]

Boiling Point -268.9°C (-452.1°F) [1]

_ 0.165 kg/m 3 (0.0103 Ib/ft?) at
Gas Density i . [1]
21.1°C (70°F) and 1 atm

Maximum Storage
52°C (125°F) [1][3]
Temperature

Experimental Protocols

The provided documentation does not contain experimental protocols related to the disposal of
Helium as it is a stable, non-reactive gas.[1] The primary "protocol" for disposal is procedural
and focuses on safe handling and return to the supplier.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of a UN
1046 (Helium) cylinder.
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Disposal workflow for UN 1046 (Helium) cylinders.
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Important Considerations:

o Helium is a simple asphyxiant and can displace oxygen in enclosed spaces, leading to rapid
suffocation.[1][5] Ensure adequate ventilation and monitor oxygen levels, which should not
fall below 19.5%.[1]

e In case of a leak, evacuate the area, increase ventilation, and use a self-contained breathing
apparatus (SCBA) if necessary.[1][3]

o Waste materials must be disposed of in accordance with national and local regulations.[5]
Always leave chemicals in their original containers and do not mix them with other waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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